Cas no 2229468-64-6 (2,2,5-trifluoropentanoic acid)

• Product Name: 2,2,5-trifluoropentanoic acid
• CAS No: 2229468-64-6
• MF: C₅H₇F₃O₂
• MW: 156.103092432022
• CID: 6458523
• PubChem ID: 149901501
• Update Time: 2025-07-02

2,2,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,5-trifluoropentanoic acid
• EN300-2007368
• 2229468-64-6

• Inchi： 1S/C5H7F3O2/c6-3-1-2-5(7,8)4(9)10/h1-3H2,(H,9,10)
• InChI Key： CHHRUHCEVVOENS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CCCF)F

Computed Properties

• Exact Mass: 156.03981395g/mol
• Monoisotopic Mass: 156.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2,5-trifluoropentanoic acid

Comprehensive Overview of 2,2,5-Trifluoropentanoic Acid (CAS No. 2229468-64-6): Properties, Applications, and Industry Insights

2,2,5-Trifluoropentanoic acid (CAS No. 2229468-64-6) is a fluorinated carboxylic acid gaining attention in pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, characterized by three fluorine atoms strategically positioned on a pentanoic acid backbone, exhibits enhanced reactivity and stability, making it valuable for synthetic applications. Researchers and manufacturers are increasingly exploring its potential as a building block for fluorinated intermediates, driven by the growing demand for bioactive molecules and sustainable chemistry solutions.

The molecular structure of 2,2,5-trifluoropentanoic acid contributes to its versatility. The presence of fluorine atoms at the 2, 2, and 5 positions influences its acidity, lipophilicity, and metabolic stability—key factors in drug design. Recent studies highlight its role in developing protease inhibitors and enzyme modulators, aligning with trends in precision medicine and targeted therapies. Additionally, its applications extend to materials science, where fluorinated compounds are prized for their thermal and chemical resistance.

From an industrial perspective, the synthesis of CAS 2229468-64-6 involves multi-step fluorination processes, often employing electrophilic fluorinating agents or transition metal catalysts. Innovations in green chemistry have spurred interest in optimizing these methods to reduce environmental impact, a topic frequently searched in academic and industrial forums. Questions like "How to improve the yield of fluorinated carboxylic acids?" or "What are the safest fluorination techniques?" reflect user concerns around efficiency and sustainability.

The compound’s relevance is further amplified by its potential in crop protection formulations. Fluorinated agrochemicals, including derivatives of 2,2,5-trifluoropentanoic acid, are explored for their ability to enhance pesticide efficacy while minimizing ecological harm. This aligns with global searches for low-toxicity agrochemicals and environmentally friendly pest control methods, addressing regulatory pressures and consumer demand for safer food production.

Analytical characterization of CAS 2229468-64-6 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with stringent quality standards, particularly for pharmaceutical-grade materials. Discussions on platforms like ResearchGate often focus on "Best practices for fluorinated compound analysis" or "Interpreting NMR spectra of polyfluorinated acids," underscoring the technical nuances of working with such compounds.

In summary, 2,2,5-trifluoropentanoic acid represents a compelling case study in the intersection of fluorine chemistry and industrial innovation. Its applications span life sciences, agriculture, and advanced materials, with ongoing research addressing synthesis scalability and environmental compatibility. As interest in fluorine-containing compounds grows, this compound is poised to play a pivotal role in next-generation chemical solutions.